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Compound of Interest

Compound Name: Evofolin B

Cat. No.: B186826 Get Quote

For researchers, scientists, and drug development professionals handling Evofolin B, ensuring

its proper disposal is a critical component of laboratory safety and environmental responsibility.

While specific institutional and local regulations must always be followed, this guide provides a

framework for the safe handling and disposal of Evofolin B, grounded in established laboratory

safety principles.

Immediate Safety and Handling Precautions
Before proceeding with any disposal protocol, it is imperative to handle Evofolin B with

appropriate personal protective equipment (PPE). Standard laboratory practice dictates the use

of safety glasses or goggles, a lab coat, and chemical-resistant gloves. Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure. In the event of accidental contact, flush the affected area with copious

amounts of water and seek medical attention if irritation persists.

Step-by-Step Disposal Protocol
Note: The following is a general guideline. Always consult your institution's Environmental

Health and Safety (EHS) department for specific procedures and requirements.

Material Characterization: Identify all waste streams containing Evofolin B. This includes

pure compound, contaminated solutions, and any contaminated labware (e.g., vials, pipette

tips, gloves).
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Waste Segregation:

Solid Waste: Collect unused or expired pure Evofolin B and any contaminated solids in a

clearly labeled, sealed container. The label should include the chemical name ("Evofolin
B"), the approximate quantity, and any known hazard symbols.

Liquid Waste: Solutions containing Evofolin B should be collected in a dedicated, sealed,

and properly labeled waste container. Given its solubility in solvents like Chloroform,

Dichloromethane, Ethyl Acetate, DMSO, and Acetone, it is crucial to not mix incompatible

waste streams.[1] The container should be clearly marked with "Hazardous Waste," the

chemical name, and the solvent system.

Contaminated Labware: Disposable items that have come into contact with Evofolin B
should be placed in a designated hazardous waste container.

Consult Safety Data Sheet (SDS): Although a specific, publicly available SDS for Evofolin B
was not identified in the search, it is standard practice to obtain one from the supplier. The

SDS provides critical information on hazards, handling, and disposal. If an SDS is not readily

available, treat the compound as hazardous.

Neutralization/Deactivation (If Applicable): The available information does not specify a

standard neutralization procedure for Evofolin B. Do not attempt to neutralize the compound

without explicit instructions from a validated protocol or your EHS department.

Arrange for Professional Disposal: Contact your institution's EHS department or a licensed

chemical waste disposal company to arrange for the pickup and proper disposal of the

segregated waste. Ensure all containers are sealed and labeled according to regulatory

standards before collection.

Quantitative Data Presentation
The following table summarizes key physical and chemical properties of Evofolin B, which are

important for its safe handling and management.
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Property Value

Molecular Formula C₁₇H₁₈O₆

Molecular Weight 318.32 g/mol

Appearance Powder

Water Solubility 0.049 g/L (Predicted)

logP 2.12 (Predicted)

pKa (Strongest Acidic) 8.23 (Predicted)

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.[1]

Logical Workflow for Chemical Disposal
The following diagram outlines the decision-making process for the proper disposal of a

laboratory chemical like Evofolin B.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81470462.htm
https://www.benchchem.com/product/b186826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Chemical Waste for Disposal

Identify the Chemical
(e.g., Evofolin B)

Consult Safety Data Sheet (SDS)

Determine Hazards
(e.g., Flammable, Corrosive, Toxic)

Segregate Waste by Hazard Class
(Solid vs. Liquid, Halogenated vs. Non-halogenated)

Label Waste Container Clearly
(Chemical Name, Hazards, Date)

Store in Designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of laboratory chemicals.
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This structured approach ensures that all necessary safety and regulatory steps are

considered, fostering a secure and compliant laboratory environment. By adhering to these

guidelines, you contribute to the protection of yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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